![molecular formula C25H29N3O4S2 B2763602 2-((5-((4-(tert-butyl)phenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide CAS No. 904584-09-4](/img/no-structure.png)
2-((5-((4-(tert-butyl)phenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide
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Description
2-((5-((4-(tert-butyl)phenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide is a useful research compound. Its molecular formula is C25H29N3O4S2 and its molecular weight is 499.64. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Drug Design
Synthetic Utility in Heterocyclic Chemistry : Compounds with similar structural motifs have been utilized in the synthesis of various heterocyclic derivatives. For instance, acetoacetanilides have been employed in the expedient synthesis of thienopyridines and other fused derivatives, highlighting their utility in generating biologically relevant heterocycles (Harb, Hussein, & Mousa, 2006).
Drug Design and Structure-Activity Relationship Studies : Structure-activity relationship (SAR) studies on a series of 2-aminopyrimidines, including modifications of the core pyrimidine moiety, have led to compounds with potential anti-inflammatory and antinociceptive activities, supporting the role of these entities in drug design (Altenbach et al., 2008).
Chemiluminescence and Photophysics
- Base-Induced Chemiluminescence : Sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes have been synthesized, exhibiting base-induced chemiluminescence. This property is significant for potential applications in bioimaging and analytical chemistry (Watanabe et al., 2010).
Antimicrobial and Enzyme Inhibition
Antibacterial and Anti-Enzymatic Potential : Novel derivatives have been synthesized and evaluated for their antibacterial and anti-enzymatic activities, demonstrating the potential of these compounds in developing new antimicrobial agents (Nafeesa et al., 2017).
Antimicrobial Activities of Spiro Compounds : The synthesis of spiro compounds bearing biologically active sulfonamide and their evaluation for antimicrobial activity illustrate the potential of these compounds in addressing antibiotic resistance (Hafez, El-Gazzar, & Zaki, 2016).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-tert-butylbenzenesulfonyl chloride with 2-amino-4-isopropylphenol to form the intermediate 4-tert-butylphenyl(2-hydroxy-4-isopropylphenyl)sulfonamide. This intermediate is then reacted with ethyl 2-bromoacetate to form ethyl 2-((4-tert-butylphenyl)sulfonyl)-N-(4-isopropylphenyl)acetamide. The final compound is obtained by reacting ethyl 2-((4-tert-butylphenyl)sulfonyl)-N-(4-isopropylphenyl)acetamide with 2-thiouracil in the presence of a base.", "Starting Materials": [ "4-tert-butylbenzenesulfonyl chloride", "2-amino-4-isopropylphenol", "ethyl 2-bromoacetate", "2-thiouracil", "base" ], "Reaction": [ "4-tert-butylbenzenesulfonyl chloride + 2-amino-4-isopropylphenol → 4-tert-butylphenyl(2-hydroxy-4-isopropylphenyl)sulfonamide", "4-tert-butylphenyl(2-hydroxy-4-isopropylphenyl)sulfonamide + ethyl 2-bromoacetate → ethyl 2-((4-tert-butylphenyl)sulfonyl)-N-(4-isopropylphenyl)acetamide", "ethyl 2-((4-tert-butylphenyl)sulfonyl)-N-(4-isopropylphenyl)acetamide + 2-thiouracil + base → 2-((5-((4-(tert-butyl)phenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide" ] } | |
CAS RN |
904584-09-4 |
Molecular Formula |
C25H29N3O4S2 |
Molecular Weight |
499.64 |
IUPAC Name |
2-[[5-(4-tert-butylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-propan-2-ylphenyl)acetamide |
InChI |
InChI=1S/C25H29N3O4S2/c1-16(2)17-6-10-19(11-7-17)27-22(29)15-33-24-26-14-21(23(30)28-24)34(31,32)20-12-8-18(9-13-20)25(3,4)5/h6-14,16H,15H2,1-5H3,(H,27,29)(H,26,28,30) |
InChI Key |
ARTHPFUKFKZBCZ-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)C(C)(C)C |
solubility |
not available |
Origin of Product |
United States |
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